Cas no 1804266-38-3 (6-Hydroxymethyl-7-methoxy-1H-benzimidazole)

• Product Name: 6-Hydroxymethyl-7-methoxy-1H-benzimidazole
• CAS No: 1804266-38-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4825097
• Update Time: 2025-10-29

6-Hydroxymethyl-7-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxymethyl-7-methoxy-1H-benzimidazole

• Inchi： 1S/C9H10N2O2/c1-13-9-6(4-12)2-3-7-8(9)11-5-10-7/h2-3,5,12H,4H2,1H3,(H,10,11)
• InChI Key： NMOBFXXKWWSSNQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CO)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.6
• Topological Polar Surface Area: 58.1

Additional information on 6-Hydroxymethyl-7-methoxy-1H-benzimidazole

Introduction to 6-Hydroxymethyl-7-methoxy-1H-benzimidazole (CAS No. 1804266-38-3)

6-Hydroxymethyl-7-methoxy-1H-benzimidazole (CAS No. 1804266-38-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antitumor properties. The unique structural features of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole, particularly the hydroxymethyl and methoxy substituents, contribute to its potential therapeutic applications.

The chemical structure of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole consists of a benzimidazole core with a hydroxymethyl group at the 6-position and a methoxy group at the 7-position. These functional groups play crucial roles in modulating the compound's pharmacological properties. The hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability. The methoxy group, on the other hand, can influence the compound's lipophilicity and metabolic stability.

Recent studies have explored the biological activities of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole. One notable area of research is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor properties, 6-Hydroxymethyl-7-methoxy-1H-benzimidazole has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses potent antibacterial and antifungal effects against a range of pathogens, including multidrug-resistant strains. The broad-spectrum activity of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant infections.

The pharmacokinetic properties of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole have also been studied to evaluate its potential for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for developing an effective therapeutic agent.

To further understand the therapeutic potential of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole, ongoing research is focusing on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes and interactions of this compound with target proteins. These studies aim to identify key structural features that can be modified to improve the compound's biological activity.

Clinical trials are another critical step in evaluating the safety and efficacy of 6-Hydroxymethyl-7-methoxy-1H-benzimidazole. Early-phase clinical trials are currently underway to assess the pharmacokinetics, safety, and tolerability of this compound in human subjects. Preliminary results have been promising, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-Hydroxymethyl-7-methoxy-1H-benzimidazole (CAS No. 1804266-38-3) is a promising compound with diverse biological activities that make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties position it as a potential therapeutic agent for various diseases, including cancer and infectious diseases. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.